Cas no 871269-08-8 (3-Bromo-N-isopropylbenzenesulfonamide)

3-Bromo-N-isopropylbenzenesulfonamide structure

871269-08-8 structure

Product Name:3-Bromo-N-isopropylbenzenesulfonamide

CAS No:871269-08-8

MF:C₉H₁₂BrNO₂S

MW:278.166080474854

MDL:MFCD07363820

CID:719761

PubChem ID:7213271

Update Time:2025-04-19

3-Bromo-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-N-isopropylbenzenesulfonamide
- 3-bromo-N-(1-methylethyl)benzenesulfonamide
- 3-bromo-N-propan-2-ylbenzenesulfonamide
- Benzenesulfonamide,3-bromo-N-(1-methylethyl)-
- N-Isopropyl 3-bromobenzenesulfonamide
- 3-Bromo-N-isopropylbenzenesulphonamide
- MFCD07363820
- 3-BROMO-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
- CS-0456742
- AKOS008939118
- F80024
- 871269-08-8
- BS-25862
- AB30834
- A862816
- WJB26908
- DTXSID10428433
- SCHEMBL265556
- MDL： MFCD07363820
- Inchi： 1S/C9H12BrNO2S/c1-7(2)11-14(12,13)9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
- InChI Key： YEZCGZSKQXNVDX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)S(NC(C)C)(=O)=O

Computed Properties

Exact Mass: 276.97700
Monoisotopic Mass: 276.97721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Density: 1.467
Melting Point: 52-56
Boiling Point: 359.1°C at 760 mmHg
Flash Point: 171°C
Refractive Index: 1.554
PSA: 54.55000
LogP: 3.60750

3-Bromo-N-isopropylbenzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Bromo-N-isopropylbenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Bromo-N-isopropylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086521-25g	3-Bromo-N-isopropylbenzenesulfonamide	871269-08-8	95%	25g	$483.36	2023-08-31
TRC	B626375-250mg	3-Bromo-n-isopropylbenzenesulfonamide	871269-08-8		250mg	$ 50.00	2022-06-07
TRC	B626375-500mg	3-Bromo-n-isopropylbenzenesulfonamide	871269-08-8		500mg	$ 65.00	2022-06-07
TRC	B626375-2.5g	3-Bromo-n-isopropylbenzenesulfonamide	871269-08-8		2.5g	$ 210.00	2022-06-07
Apollo Scientific	OR5727-1g	3-Bromo-N-isopropylbenzenesulphonamide	871269-08-8	98%	1g	£74.00	2025-02-20
Apollo Scientific	OR5727-5g	3-Bromo-N-isopropylbenzenesulphonamide	871269-08-8	98%	5g	£222.00	2025-02-20
Apollo Scientific	OR5727-25g	3-Bromo-N-isopropylbenzenesulphonamide	871269-08-8	98%	25g	£591.00	2025-02-20
abcr	AB392463-1 g	3-Bromo-N-isopropylbenzenesulfonamide; 97%	871269-08-8		1g	€144.00	2023-04-25
abcr	AB392463-5 g	3-Bromo-N-isopropylbenzenesulfonamide; 97%	871269-08-8		5g	€348.00	2023-04-25
abcr	AB392463-25 g	3-Bromo-N-isopropylbenzenesulfonamide; 97%	871269-08-8		25g	€858.00	2023-04-25

3-Bromo-N-isopropylbenzenesulfonamide Production Method

3-Bromo-N-isopropylbenzenesulfonamide Related Literature

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Cas no 871269-08-8 (3-Bromo-N-isopropylbenzenesulfonamide)

3-Bromo-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Bromo-N-isopropylbenzenesulfonamide Security Information

3-Bromo-N-isopropylbenzenesulfonamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Bromo-N-isopropylbenzenesulfonamide Pricemore >>

3-Bromo-N-isopropylbenzenesulfonamide Production Method

3-Bromo-N-isopropylbenzenesulfonamide Related Literature

Related Categories

871269-08-8 (3-Bromo-N-isopropylbenzenesulfonamide) Related Products